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Compound of Interest

Compound Name: KIO-301

Cat. No.: B10860252 Get Quote

Welcome to the KIO-301 Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on utilizing KIO-301
effectively in your experiments. Below you will find frequently asked questions (FAQs) and

troubleshooting guides to help you anticipate and minimize potential off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is KIO-301 and what is its mechanism of action?

A1: KIO-301 is a small molecule, referred to as a "molecular photoswitch," designed to restore

vision in patients with inherited retinal diseases like retinitis pigmentosa (RP).[1][2] In these

conditions, the light-sensing photoreceptor cells (rods and cones) degenerate.[1] KIO-301 is

designed to selectively enter the surviving retinal ganglion cells (RGCs), which are downstream

of the degenerated photoreceptors.[3][4]

When exposed to light, KIO-301 changes its conformation from a linear "off" position to a bent

"on" position. This change in shape allows it to interact with and modulate voltage-gated ion

channels on the RGCs, causing them to send signals to the brain, thereby restoring light

sensitivity. In the absence of light, it reverts to its inactive form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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